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Abstract
This technical guide provides a comprehensive overview of 4-methylbenzyl acetate, a

significant aroma chemical with a rich history intertwined with the evolution of synthetic

fragrances. This document details the compound's discovery within the context of late 19th and

early 20th-century organic chemistry, its history of use in the fragrance and flavor industries,

and its natural occurrence. A thorough examination of its physicochemical and spectroscopic

properties is presented in tabular format for clarity and ease of comparison. Furthermore, this

guide offers detailed experimental protocols for its synthesis, primarily focusing on the Fischer

esterification of 4-methylbenzyl alcohol. The underlying reaction mechanisms and relevant

logical workflows are visually represented using Graphviz diagrams to facilitate a deeper

understanding for researchers and scientists in the field.

Introduction
4-Methylbenzyl acetate, also known by synonyms such as p-tolyl acetate and p-xylyl acetate,

is an organic ester recognized for its pleasant, sweet, floral, and fruity aroma, often reminiscent

of jasmine and gardenia.[1][2] Its primary application lies within the fragrance and flavor

industries, where it serves as a key component in a wide array of products, including perfumes,

cosmetics, soaps, and food flavorings.[1][2] The compound is also found naturally in some

fruits, such as apples and strawberries.[1] This guide aims to provide an in-depth exploration of
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the discovery, history, synthesis, and properties of 4-methylbenzyl acetate, tailored for a

scientific audience.

Discovery and Historical Context
The precise moment of discovery and the identity of the first chemist to synthesize 4-
methylbenzyl acetate are not prominently documented in singular, landmark publications. Its

emergence is best understood within the broader context of the burgeoning field of synthetic

organic chemistry in the late 19th and early 20th centuries. This era was marked by a flurry of

research into the synthesis of aromatic compounds, driven in part by the growing demand from

the fragrance industry for consistent and novel scent profiles.[3][4]

Key developments that paved the way for the synthesis of esters like 4-methylbenzyl acetate
include:

The Fischer-Speier Esterification (1895): The development of this acid-catalyzed

esterification method by Emil Fischer and Arthur Speier was a pivotal moment in organic

synthesis.[5][6] It provided a straightforward and efficient route to produce esters from

carboxylic acids and alcohols, a method that remains fundamental in both laboratory and

industrial settings.

Advancements in the Chemistry of Benzyl and Tolyl Compounds: Extensive research into the

derivatives of toluene and benzyl alcohol in the late 19th century, documented in journals

such as Berichte der deutschen chemischen Gesellschaft, laid the foundational knowledge of

the reactivity of these precursors.[7][8][9]

The Rise of the Synthetic Fragrance Industry: The late 1800s and early 1900s saw the

commercialization of the first synthetic fragrance ingredients. This industrial demand spurred

chemists to explore and synthesize a wide range of aromatic esters to replicate and enhance

natural scents.[3][4][10]

While a specific "discovery" paper for 4-methylbenzyl acetate is elusive, its synthesis would

have been a logical extension of the established chemical principles of the time, likely achieved

by multiple chemists working on aromatic esters for perfumery applications in the early 20th

century.
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Physicochemical and Spectroscopic Properties
A comprehensive collection of the physical, chemical, and spectroscopic data for 4-
methylbenzyl acetate is presented below. This information is crucial for its identification,

purification, and application in various scientific and industrial contexts.

Physical and Chemical Properties
Property Value Reference(s)

Molecular Formula C₁₀H₁₂O₂ [11]

Molecular Weight 164.20 g/mol [11]

Appearance Colorless to pale yellow liquid [1]

Odor
Sweet, floral, fruity, reminiscent

of jasmine and gardenia
[2]

Boiling Point 100 °C at 10 mmHg [12]

Density 1.030 g/mL [12]

Refractive Index 1.5010 [12]

Solubility
Insoluble in water; soluble in

ethanol and ether.
[1]

CAS Number 2216-45-7 [11]

Spectroscopic Data
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Spectrum Type Key Data Reference(s)

¹H NMR (CDCl₃)

δ (ppm): 7.28 (d, 2H), 7.17 (d,

2H), 5.06 (s, 2H), 2.35 (s, 3H),

2.08 (s, 3H)

[13]

¹³C NMR (CDCl₃)
δ (ppm): 170.9, 138.0, 133.2,

129.2, 128.5, 66.2, 21.2, 21.0
[13]

GC-MS

Major fragments (m/z): 164

(M+), 122, 105, 91, 77, 43. The

fragmentation pattern is

consistent with the loss of the

acetyl group and

rearrangements of the

resulting benzyl-type cation.

[14]

Synthesis of 4-Methylbenzyl Acetate
The most common and industrially significant method for the synthesis of 4-methylbenzyl
acetate is the Fischer esterification of 4-methylbenzyl alcohol with acetic acid or its anhydride,

typically in the presence of an acid catalyst.

Fischer Esterification of 4-Methylbenzyl Alcohol
This reaction involves the acid-catalyzed condensation of 4-methylbenzyl alcohol with an

acetylating agent.

Reaction Scheme:
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4-Methylbenzyl Alcohol

ReactionAcetic Anhydride

4-Methylbenzyl Acetate

H+ (e.g., H₂SO₄)

catalyst
Acetic Acid

Starting Materials
(4-Methylbenzyl Alcohol, Acetic Anhydride)

Fischer Esterification
(Reflux with H₂SO₄ catalyst)

Aqueous Workup
(Extraction and Washing)

Drying
(Anhydrous MgSO₄)

Purification
(Vacuum Distillation)

Pure 4-Methylbenzyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. 4-Methylbenzyl acetate | 2216-45-7 [chemicalbook.com]

3. medium.com [medium.com]

4. perfumesociety.org [perfumesociety.org]

5. community.wvu.edu [community.wvu.edu]

6. sciencemadness.org [sciencemadness.org]

7. Berichte der Deutschen Chemischen Gesellschaft in SearchWorks catalog
[searchworks.stanford.edu]

8. cia.gov [cia.gov]

9. historyofscience.com [historyofscience.com]

10. law.bepress.com [law.bepress.com]

11. scbt.com [scbt.com]

12. chemsynthesis.com [chemsynthesis.com]

13. rsc.org [rsc.org]

14. coresta.org [coresta.org]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Methylbenzyl Acetate:
Discovery and History]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678904#discovery-and-history-of-4-methylbenzyl-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1678904?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/benzenemethanol-4-methyl-1-ace-dic10077.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1199743.htm
https://medium.com/m/global-identity-2?redirectUrl=https%3A%2F%2Fblog.sylvaine-delacourte.com%2Fperfumes-history-20th-century-72ea700d50a2
https://perfumesociety.org/20th-century-bonjour-to-designer-perfumes/
https://community.wvu.edu/~josbour1/Labs/S2017/Exp%2022%20Fischer%20Esterification_2017.pdf
https://www.sciencemadness.org/whisper/files.php?pid=215498&aid=15031
https://searchworks.stanford.edu/view/9258984
https://searchworks.stanford.edu/view/9258984
https://www.cia.gov/readingroom/docs/CIA-RDP84-00581R000401150032-2.pdf
https://www.historyofscience.com/pdf/Berichte%20de%20Deutschen%20Chemischen_DW.pdf
https://law.bepress.com/cgi/viewcontent.cgi?referer=&httpsredir=1&article=1312&context=usclwps-lss
https://www.scbt.com/p/4-methylbenzyl-acetate-2216-45-7
https://www.chemsynthesis.com/base/chemical-structure-26888.html
https://www.rsc.org/suppdata/d3/ra/d3ra08717d/d3ra08717d1.pdf
https://www.coresta.org/sites/default/files/abstracts/2021_TSRC09_ZhuJeff.pdf
https://www.benchchem.com/product/b1678904#discovery-and-history-of-4-methylbenzyl-acetate
https://www.benchchem.com/product/b1678904#discovery-and-history-of-4-methylbenzyl-acetate
https://www.benchchem.com/product/b1678904#discovery-and-history-of-4-methylbenzyl-acetate
https://www.benchchem.com/product/b1678904#discovery-and-history-of-4-methylbenzyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678904?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

